Cas no 941967-73-3 (N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941967-73-3
• MF: C₂₀H₁₃FN₄O₃S
• MW: 408.405626058578
• CID: 5501708
• Update Time: 2025-07-21

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-ylmethyl)benzamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C20H13FN4O3S/c21-16-8-4-9-17-18(16)23-20(29-17)24(12-14-6-1-2-10-22-14)19(26)13-5-3-7-15(11-13)25(27)28/h1-11H,12H2
• InChI Key： JBQSPSRQHLGKKY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide (CAS No. 941967-73-3)

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide, identified by its CAS number 941967-73-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide is characterized by the presence of multiple functional groups, including a benzamide moiety, a nitro group, and a pyridine ring. These features contribute to its unique chemical properties and potential biological interactions. The benzothiazole core is particularly noteworthy, as it is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from benzothiazole derivatives. The introduction of fluorine atoms into the benzothiazole ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors for drug efficacy. Additionally, the nitro group and pyridine substituents contribute to the compound's binding affinity to biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide is its potential application in addressing various therapeutic challenges. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The benzamide moiety, in particular, has been shown to interact with specific protein targets, modulating cellular pathways that are relevant to these conditions.

The nitro group in the molecular structure also plays a crucial role in its pharmacological profile. Nitroaromatic compounds have been extensively studied for their ability to interfere with bacterial enzymes and DNA synthesis, making them effective against resistant strains of pathogens. This property suggests that N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide could be a valuable asset in the development of novel antibiotics or antiviral agents.

In addition to its antimicrobial potential, this compound may also have applications in oncology. Preliminary studies have suggested that benzothiazole derivatives can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. The presence of both fluorine and nitro substituents may enhance its ability to target specific cancer-related enzymes and receptors, offering a promising avenue for further exploration.

The pyridine ring in N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide contributes to its binding affinity with various biological targets. Pyridine-based compounds are known for their ability to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. This feature makes them particularly suitable for designing molecules that can selectively modulate biological processes without causing off-target effects.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for subsequent pharmacological evaluation. The use of fluorinated intermediates has been particularly challenging but rewarding, as it has allowed for the creation of more stable and bioactive molecules.

Evaluation of N-(4-fluoro-1,3-benzothiazol-2-y